Cas no 2243521-01-7 (1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid)

• Product Name: 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid
• CAS No: 2243521-01-7
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 6292937
• PubChem ID: 165719319
• Update Time: 2025-05-22

1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2243521-01-7
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid
• EN300-650002

• Inchi： 1S/C23H23N5O4/c29-20(30)14-9-11-28(12-10-14)22-24-21(26-27-22)25-23(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,29,30)(H2,24,25,26,27,31)
• InChI Key： PWWBIBLXDWNKSY-UHFFFAOYSA-N
• SMILES： O(C(NC1NN=C(N=1)N1CCC(C(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 433.17500423g/mol
• Monoisotopic Mass: 433.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 120Ų

Additional information on 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid

1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid

The compound with CAS No. 2243521-01-7, known as 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a piperidine ring and a triazole moiety, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the field of drug delivery systems. The triazole group in the molecule has been shown to enhance the bioavailability of drugs by improving their solubility and stability. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis, which further underscores the versatility of this compound in chemical synthesis and pharmaceutical applications.

One of the most promising applications of this compound is in the development of targeted drug delivery systems. Researchers have demonstrated that the piperidine ring can be functionalized to attach specific ligands or targeting molecules, enabling the compound to deliver therapeutic agents directly to diseased cells. This approach not only enhances the efficacy of treatments but also reduces side effects by minimizing exposure to healthy tissues.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling reactions and protecting group strategies. The use of Fmoc as a protecting group ensures that the intermediate products remain stable during the reaction sequence. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The structural complexity of this compound makes it an excellent candidate for studying biomolecular interactions. For instance, its ability to form stable complexes with certain proteins has been leveraged in the development of novel diagnostic tools and sensors. These applications are particularly relevant in the context of personalized medicine, where precise monitoring and targeted interventions are critical.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Advanced techniques such as density functional theory (DFT) have been employed to predict its behavior under various conditions, aiding in the design of more efficient synthetic pathways and optimization of its properties for specific applications.

In conclusion, 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4H-1,2,4-triazol-3-yl]piperidine-4-carboxylic acid is a versatile and innovative compound with a wide range of potential uses. Its unique structure and functional groups make it an invaluable tool in fields such as pharmaceuticals, materials science, and diagnostics. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an even greater role in advancing modern science and technology.